Xenon tetrafluoride

• IUPAC Name: tetrafluoroxenon
• InChI: InChI=1S/F4Xe/c1-5(2,3)4
• InChI Key: RPSSQXXJRBEGEE-UHFFFAOYSA-N
• Canonical SMILES: F[Xe](F)(F)F
• Molecular Formula: F4Xe
• DSSTOX Substance ID: DTXSID50160062
• Molecular Weight: 207.29 g/mol
• Physical Description: Colorless solid; [Merck Index]
• CAS RN: 13709-61-0

Description

Xenon Tetrafluoride (XeF4) is a binary compound of a noble gas. It is a colorless crystalline solid that sublimes at 117 °C. The structure is square planar, as confirmed by neutron diffraction studies. According to VSEPR theory, in addition to four fluoride ligands, the xenon center has two lone pairs of electrons.

Synthesis Analysis

This compound is produced by the chemical reaction of xenon with fluorine. The reaction is exothermic, releasing an energy of 251 kJ/mol. It is produced by heating a mixture of xenon and fluorine in a 1:5 molar ratio in a nickel container to 400 °C.

Molecular Structure Analysis

The structure of this compound is square planar. This has been confirmed by both NMR spectroscopy and X-ray crystallography. According to VSEPR theory, in addition to four fluoride ligands, the xenon center has two lone pairs of electrons.

Chemical Reactions Analysis

This compound reacts with hydrogen at 130°C, it gets reduced to xenon. With fluorine, it produces higher fluorides. It acts as a strong oxidizing agent and oxidizes iodide to iodine. It is a good fluorinating agent and reacts violently with water.

Physical And Chemical Properties Analysis

This compound is a colorless crystalline solid that sublimes at 117 °C. Its structure was determined by both NMR spectroscopy and X-ray crystallography in 1963. The structure is square planar, as has been confirmed by neutron diffraction studies.

Scientific Research Applications

Chemical Properties and Reactions

• Xenon tetrafluoride (XeF₄) is a colorless crystalline material, stable at room temperature. It has demonstrated the existence of at least one other fluoride and two oxyfluorides. The study of these fluorides has contributed significantly to the understanding of noble gas compounds and their reactivity (Chernick et al., 1962).

Applications in Fluorination Reactions

• XeF₄ has been used as a reagent in fluorination reactions. Its application in the fluorination of phenyl alkenes and transformation of benzaldehydes to difluoromethoxybenzenes, in the presence of silicon tetrafluoride as a catalyst, highlights its utility in organic synthesis (Tamura et al., 1999).

Structural Analysis

• Neutron-diffraction analysis of XeF₄ has confirmed its square-planar symmetry, providing insights into its molecular structure. This structural information is crucial for understanding its chemical behavior and interactions (Burns et al., 1963).

High-Pressure Stability

• Studies have shown that high pressure selectively stabilizes xenon-fluorine compounds, including XeF₄. Under high pressure, XeF₄ and other xenon-fluorine compounds exhibit unexpected stability and the formation of xenon-xenon covalent bonds, which is crucial for understanding the high-pressure chemistry of noble gases (Peng et al., 2016).

Thermal Properties

• The heat capacity and thermodynamic functions of XeF₄ have been extensively studied, providing valuable data for its application in various fields, such as materials science and thermodynamics (Osborne et al., 1972).

Intercalation into Graphite

• XeF₄ has been intercalated into highly oriented pyrolytic graphite, forming compounds that have potential applications in materials science. This process and the resulting properties of the intercalated compounds are of interest for developing new materials (Selig & Fischer, 1984).

Mechanism of Action

The formation of Xenon Tetrafluoride is an exothermic process, which releases 251KJ/mol energy. A crystalline substance that is colorless in nature, is formed when xenon reacts with fluorine.

Safety and Hazards

Avoid breathing mist, gas or vapors. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition.

Future Directions

There are ongoing studies on the thermodynamic properties of Xenon Tetrafluoride. The heat capacity and thermodynamic functions from 5 to 350°K are being studied. This research will help in understanding the properties of this compound in more detail.